Cas no 1367768-06-6 (3-amino-1-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-ol)

• Product Name: 3-amino-1-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-ol
• CAS No: 1367768-06-6
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 6209147
• PubChem ID: 82341519
• Update Time: 2025-07-24

3-amino-1-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-ol
• 1367768-06-6
• EN300-1867700

• Inchi： 1S/C11H15N3O/c1-14-7-13-9-6-8(2-3-10(9)14)11(15)4-5-12/h2-3,6-7,11,15H,4-5,12H2,1H3
• InChI Key： VQAKPMDJFLNZCC-UHFFFAOYSA-N
• SMILES： OC(CCN)C1C=CC2=C(C=1)N=CN2C

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-1-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-ol

Comprehensive Overview of 3-amino-1-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-ol (CAS No. 1367768-06-6)

3-amino-1-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-ol (CAS No. 1367768-06-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzodiazole core and amino-propanol side chain, exhibits versatile applications in drug discovery and material science. Its molecular structure combines a 1-methyl-1H-1,3-benzodiazole moiety with a 3-aminopropanol group, making it a valuable intermediate for synthesizing bioactive molecules.

Recent studies highlight the growing interest in benzodiazole derivatives due to their potential in targeting neurological and metabolic disorders. Researchers are particularly intrigued by the compound's ability to modulate enzyme activity and receptor binding, which aligns with current trends in precision medicine and personalized therapeutics. The CAS No. 1367768-06-6 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 3-amino-1-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-ol serves as a key building block for heterocyclic compounds. Its amino alcohol functionality allows for further derivatization, enabling the creation of libraries for drug candidate optimization. This aligns with the pharmaceutical industry's focus on fragment-based drug design, where small molecules like this are used to develop inhibitors for challenging targets such as kinases and G-protein-coupled receptors (GPCRs).

Environmental and green chemistry considerations are also driving innovation around this compound. Scientists are exploring catalytic methods to synthesize 3-amino-1-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-ol with reduced waste and energy consumption. Such approaches resonate with the broader push for sustainable chemical manufacturing, a topic frequently queried in AI-driven literature searches and patent analyses.

The compound's physicochemical properties—including its logP, water solubility, and hydrogen bonding capacity—make it a subject of interest in computational chemistry and molecular modeling. These attributes are critical for ADMET prediction (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a hot topic in preclinical research forums and AI-assisted drug development platforms.

In material science, the benzodiazole scaffold of CAS No. 1367768-06-6 has been investigated for organic electronics applications. Its conjugated system and electron-donating groups show promise in OLED materials and photovoltaic devices, addressing the demand for energy-efficient technologies. This interdisciplinary appeal has led to a surge in cross-disciplinary citations in journals covering both chemistry and nanotechnology.

Quality control and analytical method development for this compound are frequently discussed in GMP compliance circles. Techniques like HPLC purity testing and mass spectrometry characterization are essential to ensure batch-to-batch consistency, particularly when used in pharmaceutical intermediates. These protocols are increasingly optimized using machine learning algorithms for peak integration and impurity profiling.

As the scientific community continues to explore 3-amino-1-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-ol, its patent landscape reveals strategic filings in bioconjugation techniques and prodrug formulations. This reflects the compound's adaptability in addressing drug delivery challenges—a trending theme in biopharma innovation queries. The CAS No. 1367768-06-6 is thus positioned at the intersection of multiple cutting-edge research domains, ensuring its enduring relevance in both academic and industrial settings.